Benzo[d]isoxazole-3-carboxylic Acid
Overview
Description
Benzo[d]isoxazole-3-carboxylic Acid is an aromatic organic compound with a molecular formula C8H5NO3 . It contains a benzene-fused isoxazole ring structure .
Synthesis Analysis
The synthesis of isoxazole derivatives, including Benzo[d]isoxazole-3-carboxylic Acid, often involves metal-free synthetic routes. Most synthetic methods employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction .Molecular Structure Analysis
The molecular weight of Benzo[d]isoxazole-3-carboxylic Acid is 163.13 . The isoxazole ring tends to collapse under UV irradiation, rearranging to oxazole through azirine intermediate .Chemical Reactions Analysis
The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .Physical And Chemical Properties Analysis
Benzo[d]isoxazole-3-carboxylic Acid is a solid compound . Due to the weak N-O bond, the isoxazole ring tends to collapse under UV irradiation .Scientific Research Applications
Pharmacological Applications
Isoxazoles have displayed utility in pharmacology, showing biological activities such as anti-cancer, anti-microbial, antioxidant, antihypertensive, anti-inflammatory, and analgesic activities . Functionalized isoxazole scaffolds are crucial in drug discovery research due to their varied biological activities .
Drug Discovery
The core structure of isoxazole has been found in many drugs, acting as antibiotics, GABAA agonists, neurotoxins, COX2 inhibitors, and immunosuppressant agents .
Antibacterial and Antimicrobial Activities
Isoxazoles form the basis for drugs with antibacterial and antimicrobial activity. They are also found in beta-lactamase-resistant antibiotics such as cloxacillin and flucloxacillin .
Anti-inflammatory Agents
Certain derivatives of isoxazoles have been shown to inhibit leukotriene biosynthesis and act as effective anti-inflammatory agents .
Neurotransmitter Agonists
Isoxazoles can act as neurotransmitter agonists, such as AMPA, which are important in synaptic transmission and plasticity .
Nitric Oxide Donors
Derivatives like furoxan based on the isoxazole structure can act as nitric oxide donors, which have various therapeutic applications .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,2-benzoxazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO3/c10-8(11)7-5-3-1-2-4-6(5)12-9-7/h1-4H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPYXATIIMHQAPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NO2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70370727 | |
Record name | Benzo[d]isoxazole-3-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70370727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[d]isoxazole-3-carboxylic Acid | |
CAS RN |
28691-47-6 | |
Record name | 1,2-Benzisoxazole-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28691-47-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzo[d]isoxazole-3-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70370727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-benzoxazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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